molecular formula C10H11BrN2O2 B8328088 2-Bromo-1-(2-cyclopropylmethoxypyrimidin-5-yl)ethanone

2-Bromo-1-(2-cyclopropylmethoxypyrimidin-5-yl)ethanone

Cat. No.: B8328088
M. Wt: 271.11 g/mol
InChI Key: QCKHQJWMWAJAAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-1-(2-cyclopropylmethoxypyrimidin-5-yl)ethanone is a useful research compound. Its molecular formula is C10H11BrN2O2 and its molecular weight is 271.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11BrN2O2

Molecular Weight

271.11 g/mol

IUPAC Name

2-bromo-1-[2-(cyclopropylmethoxy)pyrimidin-5-yl]ethanone

InChI

InChI=1S/C10H11BrN2O2/c11-3-9(14)8-4-12-10(13-5-8)15-6-7-1-2-7/h4-5,7H,1-3,6H2

InChI Key

QCKHQJWMWAJAAD-UHFFFAOYSA-N

Canonical SMILES

C1CC1COC2=NC=C(C=N2)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 480 mg (2.18 mmol) of 2-cyclopropylmethoxy-5-(1-ethoxyvinyl)pyrimidine in 8 mL of a THF/H2O mixture: (6/2: v/v) is cooled to 0° C. under argon. After addition of 380.02 mg (2.11 mmol) of N-bromosuccinimide, the reaction mixture is maintained at 0° C. for 1 hour. The solution obtained is taken up in ethyl acetate and washed with aqueous NaHCO3 solution and then with saturated NaCl solution. The organic phase is dried over magnesium sulfate and evaporated to dryness. The residue is purified by chromatography on silica gel (eluent: 80/20 DCM/MeOH) to give 410 mg of 2-bromo-1-(2-cyclopropylmethoxypyrimidin-5-yl)ethanone, the characteristics of which are as follows:
Name
2-cyclopropylmethoxy-5-(1-ethoxyvinyl)pyrimidine
Quantity
480 mg
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step One
Quantity
380.02 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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